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Compound of Interest

Compound Name: 2-Ethylaniline

Cat. No. B167055

An In-depth Technical Guide to 2-Ethylaniline

Introduction

2-Ethylaniline, with the CAS number 578-54-1, is an aromatic organic compound belonging to
the aniline family.[1] Structurally, it is characterized by an aniline molecule substituted with an
ethyl group at the second carbon of the benzene ring.[1] It presents as a colorless to pale
yellow or brown liquid, which may darken upon exposure to air and light.[1][2][3] This chemical
is a crucial intermediate in the synthesis of a variety of products across several industries,
including pharmaceuticals, dyes, and agrochemicals.[2][4] Its utility stems from the reactivity of
the amine group and the aromatic ring, allowing it to be a versatile precursor for more complex
molecules.[1][4]

Chemical and Physical Properties

The fundamental physical and chemical properties of 2-Ethylaniline are summarized in the
table below. This data is essential for its handling, storage, and application in various chemical
processes.
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Property Value

CAS Number 578-54-1[1]

Molecular Formula CsH11N[1]

Molecular Weight 121.18 g/mol

Appearance Colorless to pale yellow or brown liquid[1][2]
Odor Characteristic amine-like odor[1]
Melting Point -44 °C[2][5]

Boiling Point 210-215 °C[2][5][6]

Density 0.983 g/mL at 25 °C[2][5]
Refractive Index n20/D 1.559[2][5]

Flash Point 85 °C (185 °F)[2][7]

Vapor Pressure 0.11 mmHg at 20 °C[2][6]

Vapor Density 4.2 (vs ain|[2][6]

Slightly soluble in water; soluble in organic

Solubilit
Y solvents like ethanol and ether.[1][2][8]

Synthesis of 2-Ethylaniline

The most common and direct method for synthesizing 2-Ethylaniline is through the reduction
of 2-ethylnitrobenzene.[9] This transformation can be achieved using various reducing agents
and catalytic systems.[9]

Experimental Protocol: Reduction of 2-
Ethylnitrobenzene with Iron

This classic method utilizes iron powder in the presence of an acid, such as ammonium
chloride, to reduce the nitro group.

Materials:
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e 2-ethylnitrobenzene

e lron powder

e Ammonium chloride

e Ethanol

o Water

¢ Organic solvent (e.g., ethyl acetate)

Procedure:

e A solution of 2-ethylnitrobenzene is prepared in a mixture of ethanol and water.

 Iron powder (approximately 10 equivalents) and ammonium chloride (approximately 10
equivalents) are added to the solution.[9]

e The reaction mixture is heated to reflux.[9]

e The progress of the reaction is monitored using thin-layer chromatography (TLC) until all the
starting material has been consumed.[9]

e Once the reaction is complete, the hot mixture is filtered to remove the iron salts.[9]
e The filtrate is then concentrated to remove the ethanol.
e The product is extracted from the aqueous residue using an organic solvent.[9]

o The combined organic layers are dried over an anhydrous drying agent (e.g., sodium sulfate)
and the solvent is removed under reduced pressure to yield 2-Ethylaniline.[9]
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Diagram 1: Synthesis workflow for 2-Ethylaniline.

Industrial Applications

2-Ethylaniline is a versatile intermediate with significant applications in various industrial
sectors.

e Dyes and Pigments: It serves as a key precursor in the manufacturing of azo dyes, which are
widely used in textiles, printing inks, and paints.[4]

e Pharmaceuticals: The compound is integral to the synthesis of a range of drug molecules
and active pharmaceutical ingredients (APIs).[4][10]

e Agrochemicals: It is used as an intermediate in the production of certain pesticides and
herbicides, contributing to crop protection.[2][4]

e Specialty Chemicals: 2-Ethylaniline is also utilized in the synthesis of other specialty
chemicals, such as rubber additives and antioxidants.[4]

2-Ethylaniline

Dyes & Pigments Pharmaceuticals Agrochemicals Specialty Chemicals

Click to download full resolution via product page

Diagram 2: Industrial applications of 2-Ethylaniline.

Safety and Handling

2-Ethylaniline is classified as a toxic substance and requires careful handling to prevent
exposure.[11][12]

Hazards:
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 Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.[11][12] Exposure
can lead to methemoglobinemia, a condition that reduces the blood's ability to carry oxygen,
causing symptoms like headache, dizziness, and cyanosis (bluish skin).[3][11]

e [rritation: The compound can cause irritation to the skin, eyes, and respiratory tract.[3][11]

» Flammability: It is a combustible liquid and its vapors can form explosive mixtures with air
when heated.[7][13]

Safe Handling Procedures:

Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood.
[11]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and protective clothing.[11][12]

e Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep containers tightly closed.[12]

¢ Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid anhydrides, and acid
chlorides.[7][13]

First Aid Measures:

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Do not use
mouth-to-mouth resuscitation.[11]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Seek immediate medical attention.[11]
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Diagram 3: First aid workflow for 2-Ethylaniline exposure.

Analytical Methods

The identity and purity of 2-Ethylaniline are typically confirmed using a combination of
spectroscopic techniques.[9]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide detailed
information about the molecular structure.[9]

¢ Infrared (IR) Spectroscopy: IR spectroscopy is used to identify characteristic functional
groups, particularly the N-H stretching of the primary amine.[9]

¢ Gas Chromatography (GC): GC is often used to determine the purity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://cymitquimica.com/cas/578-54-1/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3853867_EN.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0849.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/industrial-applications-of-2-ethylaniline-cas-578-54-1-xi
https://chembk.com/en/chem/2-ethyl%20aniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3853867.htm
https://www.fishersci.com/store/msds?partNumber=AC118050050&productDescription=2-ETHYLANILINE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.solubilityofthings.com/2-ethylaniline
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Synthesis_of_2_Ethylaniline_from_2_Ethylnitrobenzene.pdf
https://www.guidechem.com/encyclopedia/2-ethylaniline-dic5239.html
https://pim-resources.coleparmer.com/sds/51577.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-handling-2-ethylaniline-cas-578-54-1-guide-cu
https://cameochemicals.noaa.gov/chemical/3379
https://www.benchchem.com/product/b167055#2-ethylaniline-cas-number-and-properties
https://www.benchchem.com/product/b167055#2-ethylaniline-cas-number-and-properties
https://www.benchchem.com/product/b167055#2-ethylaniline-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

